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Compound of Interest

Compound Name: Hydrazinecarbonylcyanide

Cat. No.: B14790230 Get Quote

This guide provides a comprehensive technical overview of 2-cyanoacetohydrazide, a versatile

chemical intermediate of significant interest to researchers and professionals in drug

development and organic synthesis. We will delve into its precise nomenclature, extensive

synonymy, key physicochemical properties, and established synthetic protocols. The

information presented herein is grounded in authoritative sources to ensure scientific integrity

and practical applicability.

Section 1: Nomenclature and Identification
The compound often referred to colloquially as "hydrazinecarbonylcyanide" is correctly and

systematically identified in chemical literature under a different nomenclature. Establishing the

precise IUPAC name is the cornerstone of unambiguous scientific communication.

IUPAC Name
The formal IUPAC name for this compound is 2-cyanoacetohydrazide[1]. This name is derived

by identifying the parent acyl group as "cyanoacetyl" (a two-carbon chain with a cyano group at

the second carbon) and the functional group as a hydrazide.

Chemical Structure
The molecular structure of 2-cyanoacetohydrazide consists of a cyano group (-C≡N) attached

to a methylene bridge (-CH2-), which is in turn bonded to a carbonyl group (-C=O) that is part

of a hydrazide moiety (-CONHNH2).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b14790230?utm_src=pdf-interest
https://www.benchchem.com/product/b14790230?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/8820
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14790230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Chemical structure of 2-cyanoacetohydrazide.

Synonyms and Identifiers
2-Cyanoacetohydrazide is known by a multitude of synonyms in commercial and research

contexts. Awareness of these is crucial for comprehensive literature searches and material

sourcing.

Identifier Type Identifier Source

CAS Number 140-87-4 [1][2]

Molecular Formula C₃H₅N₃O [2][3][4]

Molecular Weight 99.09 g/mol [1][3]

Common Synonyms Cyanoacetohydrazide [2][5]

Cyanoacetic acid hydrazide [1][6]

(Cyanoacetyl)hydrazine [2][3]

Cyanoacetic hydrazide [7][8]

2-Cyanoacethydrazide [2]

Cyacetacide [1]

A more exhaustive list of synonyms includes: (α-Cyanoacetyl)hydrazine, 2-Cyano acetyl

hydrazine, 2-Cyanoacetylhydrazide, Ab-42, Acetic acid, 2-cyano-, hydrazide, Armazal, Cianazil,

Cyacetacid, Cyacetazid, Cyanacethydrazide, Cyanazide, Cyanizide, Cyanoethanoic hydrazide,

Cyazid, Dictycide, Helmox, Hidacian, Leandin, Mackreazid, Malononitrile hydrazide,

Neohydrazid, Reacid, and Reazid[1][2][6].

Section 2: Physicochemical Properties
The physical and chemical properties of 2-cyanoacetohydrazide dictate its handling, storage,

and application in chemical synthesis.
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Property Value Source

Appearance

White to off-white crystalline

solid; stout prisms from

alcohol.

[1][2][6]

Melting Point 114.5-115 °C [1][6]

Solubility

Very soluble in water; soluble

in alcohol; practically insoluble

in ether.

[1][6]

Stability

Rapidly decomposed by heat.

Aqueous solutions may

discolor after a few days and

become alkaline.

[1]

pH
Aqueous solution is very

slightly acidic to litmus.
[1]

Decomposition

Emits toxic fumes of nitrogen

oxides and cyanides when

heated to decomposition.

[1]

Section 3: Synthesis and Reactivity
Synthetic Protocol: Preparation from Ethyl
Cyanoacetate
A widely cited and reliable method for the synthesis of 2-cyanoacetohydrazide involves the

reaction of ethyl cyanoacetate with hydrazine hydrate[9][10][11].

Reaction Scheme:

Ethyl Cyanoacetate

Ethanol, 0-5 °C

Hydrazine Hydrate

2-Cyanoacetohydrazide
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Caption: Synthesis of 2-cyanoacetohydrazide.

Detailed Methodology:

Reaction Setup: A reaction vessel equipped with a stirrer is charged with ethyl cyanoacetate

and ethanol.

Cooling: The mixture is cooled to a temperature between 0 and 5 °C in an ice bath. This is a

critical step to control the exothermicity of the reaction.

Reagent Addition: Hydrazine hydrate is added dropwise to the cooled, stirring solution. The

slow addition rate is crucial to maintain the low temperature and prevent side reactions.

Reaction: The reaction mixture is stirred at this low temperature for a specified period.

Product Isolation: The resulting precipitate, 2-cyanoacetohydrazide, is isolated by filtration.

Purification: The crude product can be purified by recrystallization from a suitable solvent,

such as ethanol, to yield stout prisms[1].

Rationale for Experimental Choices:

Low Temperature: The reaction between an ester and hydrazine is exothermic. Maintaining a

low temperature minimizes the formation of byproducts and ensures a higher yield of the

desired hydrazide.

Ethanol as Solvent: Ethanol is a suitable solvent as it dissolves the reactants and is relatively

easy to remove from the final product.

Chemical Reactivity and Applications
2-Cyanoacetohydrazide is a highly versatile precursor in organic synthesis, particularly for

heterocyclic compounds[10][11][12]. Its reactivity stems from the presence of multiple

functional groups: a cyano group, an active methylene group, and a hydrazide moiety[10][12].

This allows it to act as an ambident nucleophile, reacting at both nitrogen and carbon

centers[9][10][11].
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This reactivity makes it a valuable building block in medicinal chemistry for the synthesis of

compounds with potential antibacterial, anti-tumor, and other biological activities[7][13]. For

instance, it is used to synthesize various nitrogen-containing heterocycles like pyrazoles and

pyridazines[10][11].

Section 4: Safety and Handling
2-Cyanoacetohydrazide is classified as toxic if swallowed and may cause skin and serious eye

irritation[1]. It can also be harmful if it comes into contact with the skin or is inhaled, potentially

causing respiratory irritation[1]. Therefore, appropriate personal protective equipment, including

gloves, safety glasses, and a lab coat, should be worn when handling this compound. All work

should be conducted in a well-ventilated fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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